Cas no 76282-14-9 (2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-)

2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- structure
76282-14-9 structure
Product Name:2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
CAS No:76282-14-9
MF:C43H86N2O
MW:647.155753612518
CID:538075
PubChem ID:71403581
Update Time:2025-04-19

2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-[3-(dioctadecylamino)propyl]-2-methyl-
    • N-[3-(dioctadecylamino)propyl]-2-methylprop-2-enamide
    • DTXSID90824479
    • 76282-14-9
    • Inchi: 1S/C43H86N2O/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-45(41-37-38-44-43(46)42(3)4)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h3,5-41H2,1-2,4H3,(H,44,46)
    • InChI Key: OPMQAUSFPAANIX-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)C)NCCCN(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 646.67401537g/mol
  • Monoisotopic Mass: 646.67401537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 39
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.6
  • Topological Polar Surface Area: 32.3Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.